Cas no 1805321-81-6 (2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide
• CAS No: 1805321-81-6
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4922976
• Update Time: 2025-10-23

2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-4-2-1-3(14(10,12)13)5(11-4)6(8)9/h1-2,6H,(H2,10,12,13)
• InChI Key： YFDONSZNQVTJCB-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=C1C(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide

Professional Introduction to 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide (CAS No. 1805321-81-6)

2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805321-81-6, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug development. The unique structural features of this compound, particularly the presence of both fluorine and sulfonamide functional groups, contribute to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide consists of a pyridine core substituted with a difluoromethyl group at the 2-position and a sulfonamide moiety at the 3-position. The introduction of fluorine atoms at the 2- and 6-positions enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the sulfonamide group is known for its ability to form hydrogen bonds, which can improve binding affinity to biological targets. These structural attributes make this compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to modulate biological activity and improve pharmacokinetic properties. Studies have shown that fluorine atoms can influence the electronic distribution and steric environment of molecules, leading to enhanced binding interactions with enzymes and receptors. The presence of two fluorine atoms in 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide is particularly noteworthy, as it may contribute to increased selectivity and potency in biological assays.

The sulfonamide group in this compound also plays a crucial role in its potential therapeutic applications. Sulfonamides are well-documented bioisosteres that can replace hydroxyl or amide groups in drug molecules without significantly altering their overall structure. This property makes sulfonamides valuable in medicinal chemistry for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. The combination of a difluoromethyl group and a sulfonamide moiety in 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide suggests that it may exhibit multiple modes of action, further enhancing its therapeutic potential.

Recent research has highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small molecule inhibitors to viral proteases and kinases. Similarly, in oncology research, fluorinated pyridines have been shown to improve the efficacy of kinase inhibitors by increasing their metabolic stability and reducing their susceptibility to degradation. Given these findings, 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide could be a promising candidate for developing novel antiviral or anticancer drugs.

The synthesis of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecular frameworks with greater precision. Techniques such as metal-catalyzed cross-coupling reactions and halogen exchange processes have been instrumental in facilitating the synthesis of fluorinated pyridines like this compound.

In addition to its potential therapeutic applications, 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide may also find utility in other areas of chemical research. For example, it could serve as a building block for designing new ligands for metal-organic frameworks (MOFs) or as a precursor for synthesizing more complex organic molecules. The unique combination of functional groups in this compound makes it a versatile platform for exploring diverse chemical transformations.

The pharmacological evaluation of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide is currently underway in several research laboratories. Preliminary studies have shown promising results in vitro, indicating that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. Further investigations are needed to fully elucidate its mechanism of action and assess its potential for clinical translation. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound into a viable therapeutic agent.

The regulatory landscape for new drug development also plays a critical role in determining the future prospects of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for evaluating the safety and efficacy of new drugs before they can be approved for clinical use. However, compounds with novel structures like this one often benefit from expedited review processes if they address unmet medical needs or demonstrate significant advantages over existing therapies.

In conclusion, 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonamide, identified by its CAS number 1805321-81-6, is a structurally unique compound with potential applications in pharmaceutical research. Its combination of fluorinated pyridine moieties and sulfonamide functional groups makes it an attractive candidate for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. While further research is needed to fully evaluate its therapeutic potential, this compound represents an exciting opportunity for innovation in drug discovery.